Cas no 2600559-83-7 (synthesis-22)
synthesis-22 Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(6-azaspiro[2.5]oct-6-yl)-4-iodo-, methyl ester
- synthesis-22
-
- Inchi: 1S/C15H18INO2/c1-19-14(18)12-3-2-11(16)10-13(12)17-8-6-15(4-5-15)7-9-17/h2-3,10H,4-9H2,1H3
- InChI Key: NIAMWYFPJPSQQW-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(I)C=C1N1CCC2(CC2)CC1
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 459.3±40.0 °C(Predicted)
- pka: 5.68±0.40(Predicted)
synthesis-22 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-100mg |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 100mg |
¥125.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-250mg |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 250mg |
¥210.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-500mg |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 500mg |
¥350.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-1g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 1g |
¥521.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-5g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 5g |
¥1563.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-10g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 10g |
¥2607.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-25g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 25g |
¥5214.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-50g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 50g |
¥8342.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-100g |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 100g |
¥13556.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUF554-100.0mg |
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate |
2600559-83-7 | 97% | 100.0mg |
¥125.0000 | 2025-04-11 |
synthesis-22 Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on synthesis-22
Research Brief on Compound 2600559-83-7 and Synthesis-22: Advances in Chemical Biology and Pharmaceutical Applications
Recent studies have highlighted the growing importance of compound 2600559-83-7 and its derivative, Synthesis-22, in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2600559-83-7, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The synthesis and optimization of Synthesis-22 have been a focal point for researchers aiming to enhance its bioavailability and efficacy.
The primary objective of recent research has been to elucidate the molecular mechanisms underlying the biological activity of 2600559-83-7 and to refine the synthetic pathways for producing Synthesis-22. Advanced techniques such as high-throughput screening (HTS) and computational modeling have been employed to identify optimal reaction conditions and to predict the compound's interaction with biological targets. These efforts have yielded significant insights into the compound's pharmacokinetics and pharmacodynamics.
One of the key findings from recent studies is the ability of Synthesis-22 to selectively inhibit specific enzymes involved in inflammatory pathways. This selectivity has been attributed to the compound's unique structural features, which allow it to bind with high affinity to the active sites of target enzymes. Additionally, researchers have reported improved stability and reduced toxicity profiles for Synthesis-22 compared to earlier analogs, making it a strong candidate for further preclinical development.
In terms of methodology, recent work has leveraged state-of-the-art analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize the purity and structural integrity of Synthesis-22. These analyses have confirmed the reproducibility of the synthesis process and have provided a foundation for scaling up production. Furthermore, in vitro and in vivo studies have demonstrated the compound's efficacy in disease models, particularly in conditions characterized by chronic inflammation and oxidative stress.
The implications of these findings are far-reaching, as Synthesis-22 represents a potential breakthrough in the development of next-generation therapeutics. Its ability to modulate specific biological pathways with minimal off-target effects positions it as a valuable tool for both academic research and industrial applications. Future studies are expected to focus on clinical translation, with an emphasis on optimizing dosing regimens and evaluating long-term safety profiles.
In conclusion, the ongoing research on compound 2600559-83-7 and Synthesis-22 underscores the dynamic interplay between chemical synthesis and biological discovery. The advancements in this area not only enhance our understanding of molecular interactions but also pave the way for innovative therapeutic strategies. As the field continues to evolve, the integration of multidisciplinary approaches will be crucial for realizing the full potential of these compounds in addressing unmet medical needs.
2600559-83-7 (synthesis-22) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)